Cas no 2228688-24-0 (tert-butyl N-1-phenyl-2-(pyrrolidin-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-1-phenyl-2-(pyrrolidin-2-yl)ethylcarbamate
• CAS No: 2228688-24-0
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5967173
• PubChem ID: 165829801
• Update Time: 2025-11-06

tert-butyl N-1-phenyl-2-(pyrrolidin-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-phenyl-2-(pyrrolidin-2-yl)ethylcarbamate
• EN300-1873457
• 2228688-24-0
• tert-butyl N-[1-phenyl-2-(pyrrolidin-2-yl)ethyl]carbamate

• Inchi： 1S/C17H26N2O2/c1-17(2,3)21-16(20)19-15(12-14-10-7-11-18-14)13-8-5-4-6-9-13/h4-6,8-9,14-15,18H,7,10-12H2,1-3H3,(H,19,20)
• InChI Key： XQZAZNDCBXZZGQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C1C=CC=CC=1)CC1CCCN1)=O

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-1-phenyl-2-(pyrrolidin-2-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-1-phenyl-2-(pyrrolidin-2-yl)ethylcarbamate (CAS No. 2228688-24-0)

The compound tert-butyl N-1-phenyl-2-(pyrrolidin-2-yl)ethylcarbamate (CAS No. 2228688-24-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This carbamate derivative features a pyrrolidine ring and a phenyl group, making it a versatile intermediate in the synthesis of bioactive compounds. Its unique structure allows for applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. Researchers are increasingly exploring its potential due to its favorable pharmacokinetic properties and modular synthetic pathways.

In recent years, the demand for tert-butyl N-1-phenyl-2-(pyrrolidin-2-yl)ethylcarbamate has surged, driven by its role in peptide synthesis and medicinal chemistry. The compound’s carbamate moiety provides stability under physiological conditions, which is critical for prodrug design. Additionally, its pyrrolidine component is a common motif in neuroactive compounds, aligning with current trends in neurological disorder research. This has led to a spike in searches for terms like "pyrrolidine derivatives in drug development" and "carbamate protecting groups in organic synthesis", reflecting its relevance in modern scientific inquiries.

From a synthetic perspective, CAS No. 2228688-24-0 is often synthesized via N-Boc protection strategies, a method widely discussed in academic and industrial circles. The tert-butyloxycarbonyl (Boc) group is pivotal for protecting amines during multi-step reactions, a technique frequently searched by chemists optimizing solid-phase peptide synthesis (SPPS). The compound’s compatibility with green chemistry principles—such as reduced solvent waste and catalytic efficiency—also aligns with the growing emphasis on sustainable chemical practices.

The pharmacological potential of tert-butyl N-1-phenyl-2-(pyrrolidin-2-yl)ethylcarbamate extends to its interactions with G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. Its structural resemblance to dopamine and serotonin analogs has prompted investigations into its use for neurodegenerative diseases and mood disorder therapeutics. Online queries like "GPCR-targeting pyrrolidine compounds" and "Boc-protected amines in CNS drugs" highlight the intersection of this molecule with cutting-edge research areas.

Quality control and analytical characterization of CAS No. 2228688-24-0 are critical for ensuring its applicability in high-value research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify purity and structure. These methods are frequently searched alongside terms like "analytical validation of carbamate derivatives", underscoring the compound’s importance in rigorous scientific workflows.

In summary, tert-butyl N-1-phenyl-2-(pyrrolidin-2-yl)ethylcarbamate (CAS No. 2228688-24-0) represents a convergence of synthetic utility and biomedical promise. Its role in peptide chemistry, neuropharmacology, and sustainable synthesis ensures its continued relevance in both academic and industrial settings. As research evolves, this compound is poised to remain a focal point for innovations in targeted drug delivery and molecular design.